Cas no 1588508-95-5 (6-bromo-7-fluoro-1H-benzo[d][1,2,3]triazole)

• Product Name: 6-bromo-7-fluoro-1H-benzo[d][1,2,3]triazole
• CAS No: 1588508-95-5
• MF: C₆H₃BrFN₃
• MW: 216.010523080826
• MDL: MFCD28678907
• CID: 4610513
• PubChem ID: 118111604
• Update Time: 2024-11-05

6-bromo-7-fluoro-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-fluoro-1H-benzo[d][1,2,3]triazole
• 5-Bromo-4-fluoro-1H-benzotriazole
• 159123
• 6-bromo-7-fluoro-1H-1,2,3-benzotriazole
• 1H-Benzotriazole,6-bromo-7-fluoro-
• 5-Bromo-4-fluoro-1H-benzo[d][1,2,3]triazole
• AKOS037651992
• SCHEMBL25292873
• Z3300727667
• 1086836-98-7
• 1588508-95-5
• 1H-Benzotriazole, 6-bromo-7-fluoro-
• SCHEMBL16759891
• EN300-5495791
• 5-bromo-4-fluoro-2H-benzotriazole
• OOHUJRDYBRKNTR-UHFFFAOYSA-N

• MDL： MFCD28678907
• Inchi： 1S/C6H3BrFN3/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,(H,9,10,11)
• InChI Key： OOHUJRDYBRKNTR-UHFFFAOYSA-N
• SMILES： N1C2=C(F)C(Br)=CC=C2N=N1

Computed Properties

• Exact Mass: 214.94944g/mol
• Monoisotopic Mass: 214.94944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų